Cas no 1261658-47-2 (3-(3-(Difluoromethoxy)-2-nitrobenzoyl)pyridine)

• Product Name: 3-(3-(Difluoromethoxy)-2-nitrobenzoyl)pyridine
• CAS No: 1261658-47-2
• MF: C₁₃H₈F₂N₂O₄
• MW: 294.210430145264
• CID: 4988665
• Update Time: 2025-10-30

3-(3-(Difluoromethoxy)-2-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Difluoromethoxy)-2-nitrobenzoyl)pyridine

• Inchi： 1S/C13H8F2N2O4/c14-13(15)21-10-5-1-4-9(11(10)17(19)20)12(18)8-3-2-6-16-7-8/h1-7,13H
• InChI Key： HFZQUYFHXDXBBN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(C2C=NC=CC=2)=O)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• XLogP3: 2.9
• Topological Polar Surface Area: 85

Additional information on 3-(3-(Difluoromethoxy)-2-nitrobenzoyl)pyridine

3-(3-(Difluoromethoxy)-2-nitrobenzoyl)pyridine: A Comprehensive Overview

3-(3-(Difluoromethoxy)-2-nitrobenzoyl)pyridine, identified by the CAS number 1261658-47-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, and applications of this compound, supported by the latest research findings.

The molecular structure of 3-(3-(Difluoromethoxy)-2-nitrobenzoyl)pyridine comprises a pyridine ring substituted with a benzoyl group at the 3-position. The benzoyl group itself is substituted with a difluoromethoxy group at the 3-position and a nitro group at the 2-position. These substituents significantly influence the compound's electronic properties, reactivity, and bioavailability. The presence of electron-withdrawing groups like nitro and difluoromethoxy enhances the compound's stability and potential for use in drug design.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have explored the role of nitrobenzoyl derivatives in modulating enzyme activity and targeting specific cellular pathways. The incorporation of a pyridine ring further enhances the compound's ability to interact with biological systems, making it a valuable candidate for drug development.

The synthesis of 3-(3-(Difluoromethoxy)-2-nitrobenzoyl)pyridine involves a multi-step process that combines aromatic substitution and coupling reactions. Key challenges in its synthesis include achieving high yields and maintaining the integrity of sensitive functional groups. Advances in catalytic methods and green chemistry have enabled more efficient production pathways, aligning with current trends toward sustainable chemical synthesis.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various diseases. For example, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key inflammatory pathways. Additionally, its ability to modulate kinase activity suggests applications in cancer therapy. These findings underscore the need for further preclinical studies to evaluate its safety and efficacy.

The structural versatility of 3-(3-(Difluoromethoxy)-2-nitrobenzoyl)pyridine also makes it a valuable tool in materials science. Researchers have investigated its use as a building block for advanced materials, such as organic semiconductors and sensors. Its electronic properties make it suitable for applications in optoelectronics, where precise control over material properties is crucial.

In conclusion, CAS No. 1261658-47-2, or 3-(3-(Difluoromethoxy)-2-nitrobenzoyl)pyridine, represents a significant advancement in organic chemistry with broad implications across multiple disciplines. As research continues to uncover its potential, this compound is poised to play a pivotal role in both therapeutic development and materials innovation.